![molecular formula C15H20N4O2S B2563591 N-isopropyl-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide CAS No. 1172572-60-9](/img/structure/B2563591.png)
N-isopropyl-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-isopropyl-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C15H20N4O2S and its molecular weight is 320.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antibacterial Activity
A study focused on the synthesis and antibacterial evaluation of N-substituted derivatives of related compounds showed that these synthesized compounds exhibited moderate to potent antibacterial activity against both Gram-negative and Gram-positive bacteria. The synthesis involved a series of steps starting from basic compounds to achieve the target molecules, which were then tested for their antibacterial efficacy (H. Khalid et al., 2016).
Antiproliferative Activity and Tubulin Inhibition
Another research discovered a new chemical class of antiproliferative agents, including compounds similar to the query molecule, acting as tubulin inhibitors. These compounds were identified through SAR-guided optimization and demonstrated significant potency in antiproliferative assays. The study suggests these compounds as potential candidates for cancer therapy due to their mechanism of disrupting microtubule dynamics (M. Krasavin et al., 2014).
Microwave-Assisted Synthesis and Biological Activities
Research involving microwave-assisted synthesis of hybrid molecules containing related structures demonstrated that some compounds possess good to moderate antimicrobial activity against tested microorganisms. Additionally, certain compounds exhibited antiurease and antilipase activities, highlighting the versatility of these molecules in targeting various biological pathways (Serap Başoğlu et al., 2013).
Inhibition of Blood Coagulation Factor Xa
A study on chloro-substituted biarylmethoxyphenyl piperidine-4-carboxamides revealed new compounds as selective inhibitors of the blood coagulation enzyme factor Xa (fXa). These compounds showed potent inhibition of fXa with low nanomolar range inhibition constants, indicating their potential as therapeutic agents in treating thrombotic disorders (Gianfranco Lopopolo et al., 2011).
Properties
IUPAC Name |
N-propan-2-yl-3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O2S/c1-10(2)16-15(20)19-7-3-5-11(9-19)13-17-18-14(21-13)12-6-4-8-22-12/h4,6,8,10-11H,3,5,7,9H2,1-2H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMDRFQYQKBWGCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)N1CCCC(C1)C2=NN=C(O2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.